Cas no 1261848-72-9 (3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile)

• Product Name: 3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile
• CAS No: 1261848-72-9
• MF: C₁₃H₄F₆N₂
• MW: 302.174683570862
• CID: 4913397
• Update Time: 2025-06-27

3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H4F6N2/c14-6-3-5(1-2-20)4-21-13(6)7-8(15)10(17)12(19)11(18)9(7)16/h3-4H,1H2
• InChI Key： AVYJPFNCQBUEQW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC(CC#N)=CN=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile

3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile: A Comprehensive Overview

3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile, identified by the CAS No. 1261848-72-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a perfluorophenyl group, a fluorine atom, and an acetonitrile moiety. The presence of these functional groups imparts distinctive electronic and chemical properties to the molecule, making it a valuable compound in research and industrial settings.

The synthesis of 3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have highlighted its potential as a building block for constructing more complex molecules with tailored functionalities. For instance, researchers have explored its role in the development of novel materials for optoelectronic devices, where its electronic properties are exploited to enhance device performance.

In terms of applications, 3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been extensively studied. Recent findings suggest that this compound could serve as a lead molecule for developing new therapeutic agents targeting specific biological pathways. The fluorinated groups in its structure contribute to its stability and bioavailability, making it an attractive candidate for drug discovery programs.

The perfluorophenyl group in the molecule is particularly noteworthy due to its strong electron-withdrawing effect. This property enhances the reactivity of the pyridine ring, making it suitable for various catalytic transformations. Recent advancements in catalytic chemistry have leveraged this feature to develop more efficient catalysts for industrial processes. For example, studies have demonstrated that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating the formation of complex molecular architectures.

From an environmental perspective, the stability and persistence of 3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile in various media have been investigated to assess its potential impact on ecosystems. Research indicates that while the compound exhibits high chemical stability, its degradation pathways under specific environmental conditions are still under scrutiny. Understanding these aspects is crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 3-Fluoro-2-(perfluorophenyl)pyridine-5-acetonitrile (CAS No. 1261848-72-) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.